Cas no 870777-20-1 (2-Benzyloxy-3-bromo-5-methylphenylboronic acid)

• Product Name: 2-Benzyloxy-3-bromo-5-methylphenylboronic acid
• CAS No: 870777-20-1
• MF: C₁₄H₁₄BBrO₃
• MW: 320.974163532257
• MDL: MFCD06200723
• CID: 719173
• PubChem ID: 24883028
• Update Time: 2025-05-22

2-Benzyloxy-3-bromo-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(Benzyloxy)-3-bromo-5-methylphenyl)boronic acid
• (3-bromo-5-methyl-2-phenylmethoxyphenyl)boronic acid
• 2-BENZYLOXY-3-BROMO-5-METHYLPHENYLBORON
• 2-Benzyloxy-3-bromo-5-methylphenylboronic acid
• Boronic acid,B-[3-bromo-5-methyl-2-(phenylmethoxy)phenyl]-
• B-[3-Bromo-5-methyl-2-(phenylmethoxy)phenyl]boronic acid (ACI)
• Boronic acid, [3-bromo-5-methyl-2-(phenylmethoxy)phenyl]- (9CI)
• (2-(Benzyloxy)-3-bromo-5-methylphenyl)boronicacid
• [2-(Benzyloxy)-3-bromo-5-methylphenyl]boronic acid
• DTXSID10584543
• MFCD06200723
• D71311
• ZHTKJZVSGFSMJR-UHFFFAOYSA-N
• SCHEMBL3317609
• 870777-20-1
• CS-0175793
• AB23045
• BS-22446
• C14H14BBrO3
• 2-BENZYLOXY-3-BROMO-5-METHYLPHENYLBORON&
• 2-(BENZYLOXY)-3-BROMO-5-METHYLPHENYLBORONIC ACID
• AKOS015839396

• MDL： MFCD06200723
• Inchi： 1S/C14H14BBrO3/c1-10-7-12(15(17)18)14(13(16)8-10)19-9-11-5-3-2-4-6-11/h2-8,17-18H,9H2,1H3
• InChI Key： ZHTKJZVSGFSMJR-UHFFFAOYSA-N
• SMILES： BrC1C(OCC2C=CC=CC=2)=C(B(O)O)C=C(C)C=1

Computed Properties

• Exact Mass: 320.02200
• Monoisotopic Mass: 320.02194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.46
• Melting Point: 130-135 °C (lit.)
• Boiling Point: 490.5°C at 760 mmHg
• Flash Point: 250.4°C
• Refractive Index: 1.619
• PSA: 49.69000
• LogP: 2.01630
• Vapor Pressure: Not available

2-Benzyloxy-3-bromo-5-methylphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Benzyloxy-3-bromo-5-methylphenylboronic acid

2-Benzyloxy-3-bromo-5-methylphenylboronic Acid: A Comprehensive Overview

2-Benzyloxy-3-bromo-5-methylphenylboronic acid, identified by the CAS number 870777-20-1, is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a boronic acid group with a substituted phenyl ring. The presence of the benzyloxy group at the 2-position, a bromine atom at the 3-position, and a methyl group at the 5-position introduces a fascinating interplay of electronic and steric effects, making it an invaluable building block in modern chemical research.

The synthesis of 2-Benzyloxy-3-bromo-5-methylphenylboronic acid typically involves multi-step processes that leverage advanced methodologies in organic chemistry. Recent studies have highlighted the use of Suzuki-Miyaura coupling reactions to incorporate this compound into larger molecular frameworks, thereby enabling the construction of complex architectures with precision. The boronic acid functionality is particularly advantageous in these reactions, as it facilitates cross-coupling under mild conditions, making it a preferred choice for researchers working on drug discovery and material synthesis.

In terms of applications, 2-Benzyloxy-3-bromo-5-methylphenylboronic acid has found utility in the development of advanced materials, including organic light-emitting diodes (OLEDs) and polymer-based electronics. Its ability to act as a precursor for functionalized aromatic systems has been instrumental in enhancing the performance of these materials. Furthermore, recent breakthroughs in medicinal chemistry have demonstrated its potential as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, such as cancer and neurodegenerative diseases.

The structural features of this compound also make it an ideal candidate for exploring fundamental chemical concepts. For instance, the interplay between the electron-withdrawing bromine atom and the electron-donating methyl group can influence reactivity patterns in various transformations. This has led to its use in studying reaction mechanisms and developing novel catalytic systems. Moreover, its compatibility with modern analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has facilitated detailed characterization and quality control during its production.

From an environmental standpoint, 2-Benzyloxy-3-bromo-5-methylphenylboronic acid exhibits properties that align with sustainable chemistry principles. Its synthesis often employs catalytic processes that minimize waste generation, while its applications in energy-efficient materials contribute to reducing carbon footprints. These attributes underscore its role as a forward-thinking compound in contemporary chemical research.

In conclusion, 2-Benzyloxy-3-bromo-5-methylphenylboronic acid, with its CAS number 870777-20-1, stands as a testament to the ingenuity and progress in organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications position it as an essential component in advancing scientific discovery and technological innovation.